![molecular formula C20H27N3O4 B6201704 (3S)-3-{[4-(2-methoxyethoxy)quinolin-2-yl]formamido}-N,4-dimethylpentanamide CAS No. 2694063-12-0](/img/no-structure.png)
(3S)-3-{[4-(2-methoxyethoxy)quinolin-2-yl]formamido}-N,4-dimethylpentanamide
Overview
Description
(3S)-3-{[4-(2-methoxyethoxy)quinolin-2-yl]formamido}-N,4-dimethylpentanamide, commonly referred to as 3S-QF, is a potent and selective inhibitor of the enzyme dipeptidyl peptidase 4 (DPP-4). DPP-4 is an enzyme involved in the breakdown of peptides, including those involved in the regulation of glucose homeostasis. 3S-QF has been studied as a potential therapeutic agent for the treatment of type 2 diabetes, as well as other conditions.
Mechanism of Action
3S-QF binds to the active site of (3S)-3-{[4-(2-methoxyethoxy)quinolin-2-yl]formamido}-N,4-dimethylpentanamide, which prevents the enzyme from performing its normal function. This inhibition of (3S)-3-{[4-(2-methoxyethoxy)quinolin-2-yl]formamido}-N,4-dimethylpentanamide activity leads to an increase in the levels of peptides involved in the regulation of glucose homeostasis. This, in turn, leads to improved glucose control in patients with type 2 diabetes.
Biochemical and Physiological Effects
The inhibition of (3S)-3-{[4-(2-methoxyethoxy)quinolin-2-yl]formamido}-N,4-dimethylpentanamide activity by 3S-QF leads to an increase in the levels of peptides involved in the regulation of glucose homeostasis. This, in turn, leads to improved glucose control in patients with type 2 diabetes. In addition, 3S-QF has been shown to have anti-inflammatory effects, as well as protective effects on the cardiovascular system.
Advantages and Limitations for Lab Experiments
The advantages of using 3S-QF in laboratory experiments include its high selectivity for (3S)-3-{[4-(2-methoxyethoxy)quinolin-2-yl]formamido}-N,4-dimethylpentanamide, its low toxicity, and its stability in aqueous solutions. The main limitation of 3S-QF is its poor solubility in organic solvents, which can make it difficult to use in some laboratory experiments.
Future Directions
Given the potential therapeutic effects of 3S-QF, there are a number of potential future directions for research. These include further studies into the mechanism of action of 3S-QF, as well as studies into its potential use in the treatment of other conditions. In addition, further studies into the pharmacokinetics and pharmacodynamics of 3S-QF could help to improve its efficacy and safety. Additionally, studies into the potential synergistic effects of 3S-QF with other drugs could help to improve its therapeutic effects. Finally, further research into the synthesis of 3S-QF could help to improve its cost-effectiveness.
Synthesis Methods
The synthesis of 3S-QF involves the condensation of 4-(2-methoxyethoxy)quinoline-2-carboxylic acid and N,4-dimethylpentanamide. This is followed by a reaction with sodium borohydride to form the desired product. The reaction is carried out in an aqueous solution of sodium hydroxide and acetic acid at a temperature of 80°C. The reaction is then quenched with hydrochloric acid, and the product is isolated by precipitation.
Scientific Research Applications
3S-QF has been studied as a potential therapeutic agent for the treatment of type 2 diabetes. This is due to its ability to inhibit the activity of (3S)-3-{[4-(2-methoxyethoxy)quinolin-2-yl]formamido}-N,4-dimethylpentanamide, which is involved in the breakdown of peptides that are involved in the regulation of glucose homeostasis. Inhibition of (3S)-3-{[4-(2-methoxyethoxy)quinolin-2-yl]formamido}-N,4-dimethylpentanamide activity leads to an increase in the levels of these peptides, which can improve glucose control in patients with type 2 diabetes.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (3S)-3-{[4-(2-methoxyethoxy)quinolin-2-yl]formamido}-N,4-dimethylpentanamide involves the reaction of 4-(2-methoxyethoxy)aniline with 2-chloroacetyl chloride to form 4-(2-methoxyethoxy)acetanilide. This intermediate is then reacted with 2-aminobenzophenone to form the desired product.", "Starting Materials": [ "4-(2-methoxyethoxy)aniline", "2-chloroacetyl chloride", "2-aminobenzophenone", "N,N-dimethylformamide", "triethylamine", "diisopropylethylamine", "ethyl acetate", "sodium bicarbonate", "sodium chloride", "magnesium sulfate", "hexanes", "methanol" ], "Reaction": [ "Step 1: Dissolve 4-(2-methoxyethoxy)aniline in N,N-dimethylformamide and add triethylamine. Cool the mixture to 0°C and add 2-chloroacetyl chloride dropwise. Stir the mixture at room temperature for 2 hours.", "Step 2: Pour the reaction mixture into water and extract with ethyl acetate. Wash the organic layer with water, brine, and dry over magnesium sulfate. Concentrate the solution to obtain 4-(2-methoxyethoxy)acetanilide.", "Step 3: Dissolve 4-(2-methoxyethoxy)acetanilide and 2-aminobenzophenone in methanol and add diisopropylethylamine. Heat the mixture to reflux for 4 hours.", "Step 4: Cool the reaction mixture and filter the precipitate. Wash the solid with methanol and dry to obtain the desired product." ] } | |
CAS RN |
2694063-12-0 |
Molecular Formula |
C20H27N3O4 |
Molecular Weight |
373.4 |
Purity |
95 |
Origin of Product |
United States |
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